8-Hydroxy Aliskiren Fumarate (2:1)
Description
Aliskiren is a direct renin inhibitor used to manage hypertension . It’s chemically described as (2S,4S,5S,7S)-N-(2-carbamoyl-2-methylpropyl)-5-amino-4-hydroxy-2,7-diisopropyl-8-[4-methoxy-3-(3-methoxypropoxy)phenyl]-octanamide hemifumarate . It was developed by Speedel and Novartis and initially approved by the FDA in early 2007 .
Synthesis Analysis
The synthesis of aliskiren focuses on developing an efficient pathway for the synthesis of (2S,7R,E)-2-isopropyl-7-(4-methoxy-3-(3-methoxypropoxy)benzyl)-N,N,8-trimethylnon-4-enamide (2a), which has been used as the advanced intermediate toward aliskiren .Molecular Structure Analysis
The molecular formula of Aliskiren fumarate is C64H110N6O16 . Its average mass is 1219.589 Da and its monoisotopic mass is 1218.797852 Da .Chemical Reactions Analysis
Aliskiren acts as a transition state mimetic, inhibiting renin via hydrogen bonding of both the central hydroxyl group and the amino function to the catalytic Asp32 and Asp215 residues in the S1–S3 pocket .Physical And Chemical Properties Analysis
The molecular formula of Aliskiren fumarate is C64H110N6O16 . Its average mass is 1219.589 Da and its monoisotopic mass is 1218.797852 Da .Mechanism of Action
Aliskiren is a renin inhibitor . Renin is secreted by the kidneys when blood volume and renal perfusion decrease. It normally cleaves the protein angiotensinogen to form angiotensin I. Angiotensin I is then converted to angiotensin II, an active protein. Angiotensin II is a potent vasoconstrictor that causes the release of catecholamines into the circulation. It also promotes the secretion of aldosterone in addition to sodium reabsorption, increasing blood pressure .
Safety and Hazards
Aliskiren may cause skin irritation, serious eye irritation, respiratory irritation, and may damage fertility or the unborn child . It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray of Aliskiren, and it should be used only outdoors or in a well-ventilated area . In case of skin contact, it’s advised to wash with plenty of water .
properties
CAS RN |
1438401-04-7 |
|---|---|
Molecular Formula |
C₆₄H₁₁₀N₆O₁₈ |
Molecular Weight |
1251.59 |
synonyms |
(αS,γS,δS,ζS)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ,η-dihydroxy-4-methoxy-3-(3-methoxypropoxy)-α,ζ-bis(1-methylethyl)benzeneoctanamide (2E)-2-Butenedioate (2:1) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(Z)-[1-[(4-carbamoylpyridin-1-ium-1-yl)methoxymethyl]-2-[(Z)-hydroxyiminomethyl]-4-pyridylidene]methyl]-oxo-ammonium](/img/structure/B1142443.png)
![N-[(9-ethylcarbazol-3-yl)methylideneamino]-N-methylaniline](/img/structure/B1142463.png)
